Cas no 203059-80-7 (1,2-Difluoro-4,5-dimethoxybenzene)

1,2-Difluoro-4,5-dimethoxybenzene structure
203059-80-7 structure
Product Name:1,2-Difluoro-4,5-dimethoxybenzene
CAS No:203059-80-7
MF:C8H8F2O2
MW:174.144729614258
MDL:MFCD00070789
CID:92332
PubChem ID:87560238
Update Time:2025-04-18

1,2-Difluoro-4,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Difluoro-4,5-dimethoxybenzene
    • 2-difluoro-4,5-dimethoxybenzene
    • 4,5-Difluoroveratrol
    • 4,5-Difluoroveratrole
    • PubChem3039
    • WWAOVLXLTJXDGS-UHFFFAOYSA-N
    • 4,5-Difluoro-1,2-dimethoxybenzene
    • SBB088862
    • PC8185
    • 1,2-difluoro-4,5-dimethoxy-benzene
    • AS02509
    • FCH1116027
    • ZB011873
    • 1,2-bis(fluoranyl)-4,5-dimethoxy-benzene
    • AX8053276
    • 1,2-Di
    • SCHEMBL1332634
    • PS-11676
    • J-013202
    • 203059-80-7
    • DTXSID50357410
    • 1,2-Difluoro-4,5-dimethoxybenzene, 90%
    • CS-0196965
    • FT-0659224
    • MFCD00070789
    • A814425
    • InChI=1/C8H8F2O2/c1-11-7-3-5(9)6(10)4-8(7)12-2/h3-4H,1-2H
    • NS00126490
    • AKOS015890128
    • D3626
    • DB-066124
    • A12237
    • MDL： MFCD00070789
    • Inchi： 1S/C8H8F2O2/c1-11-7-3-5(9)6(10)4-8(7)12-2/h3-4H,1-2H3
    • InChI Key： WWAOVLXLTJXDGS-UHFFFAOYSA-N
    • SMILES： FC1C(=CC(=C(C=1)OC)OC)F

Computed Properties

  • Exact Mass: 174.04900
  • Monoisotopic Mass: 174.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: solid
  • Density: 1.226 g/mL at 25 °C(lit.)
  • Melting Point: 41.0 to 45.0 deg-C
  • Boiling Point: 183.7±35.0 ºC (760 Torr),
  • Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
  • Refractive Index: 1.455
  • Solubility: Very slightly soluble (0.56 g/l) (25 º C),
  • PSA: 18.46000
  • LogP: 1.98200
  • Solubility: Not determined

1,2-Difluoro-4,5-dimethoxybenzene Security Information

1,2-Difluoro-4,5-dimethoxybenzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,2-Difluoro-4,5-dimethoxybenzene Pricemore >>

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Apollo Scientific
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Apollo Scientific
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Apollo Scientific
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
D3626-5g
1,2-Difluoro-4,5-dimethoxybenzene
 203059-80-7 95.0%(GC)
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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